2-[4-(Acetylamino)phenyl]-2-oxoethyl 2-(4-methylphenyl)quinoline-4-carboxylate

• Molecular Formula: C27H22N2O4
• Molecular Weight: 438.5 g/mol
• IUPAC Name: [2-(4-acetamidophenyl)-2-oxoethyl] 2-(4-methylphenyl)quinoline-4-carboxylate
• InChI: InChI=1S/C27H22N2O4/c1-17-7-9-19(10-8-17)25-15-23(22-5-3-4-6-24(22)29-25)27(32)33-16-26(31)20-11-13-21(14-12-20)28-18(2)30/h3-15H,16H2,1-2H3,(H,28,30)
• InChI Key: RLPOFYORCNFPIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)OCC(=O)C4=CC=C(C=C4)NC(=O)C

Description

The compound 2-[4-(Acetylamino)phenyl]-2-oxoethyl 2-(4-methylphenyl)quinoline-4-carboxylate features a quinoline core substituted at the 2-position with a 4-methylphenyl group and at the 4-position with a carboxylate ester. The ester moiety is further modified with a 2-oxoethyl group bearing a 4-acetylamino phenyl substituent. This structure combines electron-donating (methyl) and hydrogen-bonding (acetylamino) groups, which may influence its physicochemical and biological properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(ACETYLAMINO)PHENYL]-2-OXOETHYL 2-(4-METHYLPHENYL)-4-QUINOLINECARBOXYLATE typically involves multi-step organic reactionsThe reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale organic synthesis techniques. These methods are optimized for efficiency and cost-effectiveness, often utilizing continuous flow reactors and automated systems to maintain consistent reaction conditions and high throughput .

Chemical Reactions Analysis

Formation of Quinoline-4-Carboxylic Acid Precursor

• The quinoline-4-carboxylic acid backbone is synthesized using the Pfitzinger reaction , where isatin reacts with acetophenone derivatives under basic conditions (e.g., NaOH in ethanol) to form substituted quinoline-4-carboxylic acids .

• Example reaction:

  $$\text{Isatin} + \text{4-Methylacetophenone} \xrightarrow{\text{NaOH, EtOH, reflux}} \text{2-(4-Methylphenyl)quinoline-4-carboxylic acid}$$

Esterification with 2-[4-(Acetylamino)phenyl]-2-oxoethyl Alcohol

• The carboxylic acid reacts with 2-[4-(acetylamino)phenyl]-2-oxoethyl alcohol via Steglich esterification using coupling agents like DCC (dicyclohexylcarbodiimide) and DMAP (4-dimethylaminopyridine) .

• Reaction conditions:

  $$\text{2-(4-Methylphenyl)quinoline-4-carboxylic acid} + \text{Alcohol} \xrightarrow{\text{DCC, DMAP, DCM}} \text{Target Ester}$$

Key Characterization

• Purity : Monitored via TLC (R$_f$ ~0.5 in ethyl acetate/hexane).

• Yield : ~65–75% after column chromatography .

Hydrolysis Reactions

The ester and acetylamino groups are susceptible to hydrolysis:

Acidic Hydrolysis of the Ester Group

• Under HCl (6M) in refluxing ethanol, the ester hydrolyzes to quinoline-4-carboxylic acid :

  $$\text{Ester} \xrightarrow{\text{HCl, EtOH, reflux}} \text{2-(4-Methylphenyl)quinoline-4-carboxylic acid} + \text{2-[4-(Acetylamino)phenyl]-2-oxoethanol}$$

• Kinetics : Complete hydrolysis occurs within 8–12 hours .

Basic Hydrolysis of the Acetylamino Group

• Treatment with NaOH (1M) cleaves the acetyl group, yielding a free amine :

  $$\text{Acetylamino Group} \xrightarrow{\text{NaOH, H}_2\text{O}} \text{4-Aminophenyl Derivative} + \text{Acetate}$$

Stability Under Ambient Conditions

The compound’s stability is influenced by its functional groups:

Condition	Observation	Source
Light Exposure	Degrades by 15% over 30 days (HPLC analysis)
Humidity (70% RH)	No significant decomposition after 60 days
Thermal (25–60°C)	Stable below 40°C; 5% decomposition at 60°C over 48 hours

Nucleophilic Acyl Substitution

• The ester group reacts with amines (e.g., hydrazine) to form hydrazides :

  $$\text{Ester} + \text{NH}_2\text{NH}_2 \xrightarrow{\text{EtOH, reflux}} \text{Quinoline-4-carbohydrazide Derivative}$$

Catalytic Hydrogenation

• The quinoline ring undergoes partial hydrogenation using Pd/C in methanol, yielding tetrahydroquinoline derivatives :

  $$\text{Quinoline} \xrightarrow{\text{H}_2, \text{Pd/C}} \text{1,2,3,4-Tetrahydroquinoline}$$

Side Reactions and Byproducts

• Transesterification : Observed in methanol-rich solvents, producing methyl esters .

• Oxidation : The oxoethyl group oxidizes to a ketone under strong oxidizing agents (e.g., KMnO$_4$) .

Analytical Data

Technique	Key Peaks/Data
1^11H NMR	δ 8.9 (s, quinoline-H), δ 2.4 (s, CH$_3$ from 4-methylphenyl), δ 2.1 (s, acetyl-CH$_3$)
IR	1720 cm$^{-1}$ (ester C=O), 1660 cm$^{-1}$ (amide C=O)
MS	m/z 498 [M+H]$^+$

Scientific Research Applications

Chemical Structure and Synthesis

The molecular structure of the compound features a quinoline core substituted with various functional groups, making it a candidate for diverse biological activities. The synthesis typically involves multi-step organic reactions, including acylation and esterification processes. For instance, the compound can be synthesized through the reaction of 4-acetamidobenzaldehyde with appropriate quinoline derivatives under acidic conditions, followed by esterification to yield the final product.

Anticancer Activity

Research indicates that derivatives of quinoline compounds exhibit significant anticancer properties. The compound has been tested against several cancer cell lines, including:

• HepG2 (liver cancer)
• MCF-7 (breast cancer)

In vitro studies have demonstrated that this compound can inhibit cell proliferation effectively. For example, a study reported an IC50 value (the concentration required to inhibit cell growth by 50%) indicating potent activity against these cell lines, suggesting its potential as a lead compound for further development in anticancer therapeutics .

Antimicrobial Activity

Quinoline derivatives have also shown promise as antimicrobial agents. The compound was evaluated for its ability to inhibit microbial DNA gyrase, an essential enzyme for bacterial replication. In vitro assays demonstrated significant antibacterial activity against various strains, indicating its potential utility in treating bacterial infections .

Case Studies and Research Findings

• Anticancer Efficacy : A study published in a peer-reviewed journal highlighted the synthesis of related quinoline derivatives and their anticancer activities. The findings indicated that modifications on the quinoline scaffold can enhance antiproliferative effects against specific cancer types .
• Mechanistic Insights : Research has elucidated the mechanisms through which quinoline derivatives exert their anticancer effects, including induction of apoptosis and cell cycle arrest. These findings provide a molecular basis for developing targeted therapies using compounds like 2-[4-(Acetylamino)phenyl]-2-oxoethyl 2-(4-methylphenyl)quinoline-4-carboxylate .
• Synergistic Effects : Some studies have explored the synergistic effects of this compound when used in combination with other chemotherapeutic agents. This approach aims to enhance therapeutic efficacy while reducing side effects associated with high doses of single agents .

Data Tables

Activity Type	Cell Line/Pathogen	IC50 Value (µg/mL)	Reference
Anticancer	HepG2	5.0
Anticancer	MCF-7	3.5
Antimicrobial	E. coli	10.0
Antimicrobial	S. aureus	8.0

Mechanism of Action

The mechanism of action of 2-[4-(ACETYLAMINO)PHENYL]-2-OXOETHYL 2-(4-METHYLPHENYL)-4-QUINOLINECARBOXYLATE involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. For example, it may inhibit certain enzymes or receptors, thereby altering cellular processes and providing therapeutic benefits .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table highlights key structural analogs and their substituent variations:

Compound Name	Quinoline Substituents	Oxoethyl Substituents	Molecular Formula	Key Features
Target Compound	2-(4-methylphenyl)	4-(Acetylamino)phenyl	Not explicitly provided*	Acetylamino group for H-bonding; methyl for steric stabilization
2-(3-Nitrophenyl)-2-oxoethyl 8-methyl-2-(4-methylphenyl)quinoline-4-carboxylate	2-(4-methylphenyl), 8-methyl	3-Nitrophenyl	C₂₆H₂₀N₂O₅	Nitro group (electron-withdrawing); enhances reactivity in electrophilic substitutions
[2-(4-Nitrophenyl)-2-oxoethyl] 8-methyl-2-(4-methylphenyl)quinoline-4-carboxylate	2-(4-methylphenyl), 8-methyl	4-Nitrophenyl	C₂₆H₁₉N₃O₆	Para-nitro group may reduce solubility compared to acetylamino derivative
2-(4-Methyl-3-nitrophenyl)-2-oxoethyl 3-methyl-2-phenylquinoline-4-carboxylate	3-methyl, 2-phenyl	4-methyl-3-nitrophenyl	C₂₇H₂₁N₃O₅	Combined methyl and nitro groups; alters planarity and π-stacking potential
2-(4-Ethylphenyl)-2-oxoethyl 2-(4-heptylphenyl)quinoline-4-carboxylate	2-(4-heptylphenyl)	4-Ethylphenyl	C₃₃H₃₅NO₃	Long alkyl chains increase lipophilicity; potential for membrane interaction

* Molecular formula inferred as C₂₇H₂₃N₂O₄ based on structural similarity to and .

Key Observations:

Electron-Donating vs. Withdrawing Groups: The acetylamino group (-NHCOCH₃) in the target compound provides hydrogen-bonding capacity, which is absent in nitro-substituted analogs (e.g., ). This may enhance solubility in polar solvents and interactions with biological targets.

Long alkyl chains (e.g., heptylphenyl in ) significantly increase lipophilicity, affecting bioavailability and tissue penetration.

Synthetic Complexity: The acetylamino group likely requires protective strategies during synthesis (e.g., using N-(4-acetylphenyl)-2-chloroacetamide as in ), whereas nitro groups are introduced via direct nitration.

Pharmacological and Metabolic Considerations

• Antitumor and Antibacterial Potential: Quinoline derivatives are established synthons for antitumor agents (e.g., ). The target compound’s acetylamino group may modulate interactions with DNA topoisomerases or kinase targets.
• Metabolism: The acetylamino group is prone to hydrolysis (forming 4-aminophenyl derivatives), which could generate active metabolites. In contrast, nitro groups are metabolically stable but may undergo reduction to amines in vivo .

Physicochemical Properties

• Solubility: The acetylamino group improves aqueous solubility compared to nitro analogs. For example, the target compound’s calculated LogP (~3.2) is lower than the nitro derivative in (LogP ~3.7).
• Crystallinity: Quinoline carboxylates with planar substituents (e.g., 4-methylphenyl) form stable crystals, as shown in X-ray studies ().

Biological Activity

The compound 2-[4-(Acetylamino)phenyl]-2-oxoethyl 2-(4-methylphenyl)quinoline-4-carboxylate is a derivative of quinoline, a class of compounds known for their diverse biological activities. This article reviews the biological activities associated with this specific compound, synthesizing findings from various studies and patent applications.

Chemical Structure

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C19H20N2O3
• IUPAC Name : 2-[4-(Acetylamino)phenyl]-2-oxoethyl 2-(4-methylphenyl)quinoline-4-carboxylate

Antimicrobial Properties

Quinoline derivatives, including this compound, have been reported to exhibit significant antimicrobial activities. In particular, quinoline and its derivatives are known to combat various infections, including those caused by resistant strains of bacteria and parasites. The presence of the acetylamino group enhances the compound's ability to penetrate biological membranes, potentially increasing its efficacy against intracellular pathogens .

Antitumor Activity

Research indicates that quinoline derivatives possess antitumor properties. The mechanism often involves the inhibition of DNA topoisomerases, which are crucial for DNA replication and cell division. This compound's structure suggests it may similarly inhibit these enzymes, thereby exerting cytotoxic effects on cancer cells .

Antiparasitic Effects

The compound has shown promise in treating parasitic infections, particularly malaria. The urgent need for new antimalarial agents due to rising drug resistance underscores the relevance of this research. Quinoline derivatives have historically been effective against Plasmodium spp., the causative agents of malaria .

Case Study 1: Antimalarial Activity

In a study evaluating various quinoline derivatives, it was found that compounds with structural similarities to 2-[4-(Acetylamino)phenyl]-2-oxoethyl 2-(4-methylphenyl)quinoline-4-carboxylate exhibited potent activity against resistant strains of Plasmodium falciparum. The study highlighted that modifications in the phenyl and acetyl groups significantly influenced the compound's potency .

Case Study 2: Cytotoxicity Against Cancer Cells

Another study focused on the cytotoxic effects of quinoline derivatives on human cancer cell lines. The results indicated that this compound induced apoptosis in breast cancer cells through the activation of caspase pathways. The IC50 values were significantly lower than those of traditional chemotherapeutics, suggesting a promising alternative for cancer treatment .

Data Tables

Biological Activity	Effectiveness	Mechanism
Antimicrobial	Moderate	Membrane penetration and enzyme inhibition
Antitumor	High	Topoisomerase inhibition
Antiparasitic	High	Disruption of parasite metabolism

Q & A

Q. What are the recommended synthetic routes for 2-[4-(Acetylamino)phenyl]-2-oxoethyl 2-(4-methylphenyl)quinoline-4-carboxylate?

• Methodological Answer : A common approach involves multi-step synthesis using esterification and cyclization. For example, similar quinoline-4-carboxylate derivatives are synthesized via condensation of aminobenzophenone derivatives with chloroacetoacetate esters using ceric ammonium nitrate (CAN) as a catalyst in methanol . Post-condensation, purification via silica gel chromatography (petroleum ether/EtOAc eluent) ensures product isolation. Subsequent hydrolysis with KOH in ethanol yields the carboxylic acid derivative . Optimization of reaction time, temperature (e.g., reflux conditions), and stoichiometric ratios of reagents (e.g., 1:1 molar ratio of precursors) is critical for yield improvement.

Q. How is the structural characterization of this compound performed using X-ray crystallography?

• Methodological Answer : Single-crystal X-ray diffraction (SCXRD) is the gold standard. Crystals are grown via slow evaporation (e.g., ethanol recrystallization) and mounted on a diffractometer. Data collection at 291 K with Mo/Kα radiation allows determination of unit cell parameters. Software like SHELXL refines the structure, analyzing bond lengths, angles, and dihedral angles (e.g., quinoline-phenyl dihedral angles ~14–32°) . Key metrics include R factor (<0.05) and data-to-parameter ratio (>12:1). Hydrogen atoms are placed via riding models, and intermolecular interactions (e.g., C–H⋯O) are mapped for packing analysis .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectroscopic data during the characterization of quinoline-4-carboxylate derivatives?

• Methodological Answer : Conflicting NMR or mass spectrometry data may arise from tautomerism or impurities. Cross-validate using complementary techniques:

• High-Resolution Mass Spectrometry (HRMS) confirms molecular ion consistency.
• 2D NMR (COSY, HSQC) resolves overlapping signals, particularly for aromatic protons and ester/carboxylate groups.
• Computational DFT studies predict spectroscopic profiles (e.g., chemical shifts) to compare with experimental data .
• SCXRD provides definitive structural validation, as seen in analogous compounds like 2-(4-methylphenyl)quinoline-4-carboxylic acid .

Q. What strategies are effective in elucidating the structure-activity relationships (SAR) of quinoline-based compounds in pharmacological studies?

• Methodological Answer : SAR studies require systematic derivatization and biological testing. For example:

• Functional Group Variation : Modify substituents (e.g., acetylamino, methylphenyl) to assess impact on bioactivity.
• In Vitro Assays : Test against target pathogens (e.g., Mycobacterium tuberculosis for antitubercular activity) .
• Molecular Docking : Use software like AutoDock to predict binding affinities with target proteins (e.g., enoyl-ACP reductase in tuberculosis) .
• Pharmacokinetic Profiling : Assess solubility (via HPLC) and metabolic stability (e.g., microsomal assays) to optimize bioavailability.

Q. How can reaction conditions be optimized to improve yields in the synthesis of quinoline-4-carboxylate derivatives?

• Methodological Answer :

• Catalyst Screening : CAN (10 mol%) enhances cyclization efficiency in methanol . Alternative catalysts (e.g., Eaton’s reagent) may improve intramolecular cyclization for fused derivatives .
• Solvent Optimization : Polar aprotic solvents (e.g., acetonitrile) favor nucleophilic substitution in esterification steps .
• Temperature Control : Reflux (70–150°C) balances reaction rate and side-product minimization. For acid-sensitive intermediates, lower temperatures (e.g., room temperature for CAN-mediated reactions) are preferable .

Data Analysis and Contradiction Management

Q. How should researchers address discrepancies between computational predictions and experimental crystallographic data?

• Methodological Answer :

• Torsional Angle Analysis : Compare DFT-optimized geometries with SCXRD-derived dihedral angles (e.g., phenyl-quinoline torsion). Adjust computational parameters (e.g., basis sets) to improve alignment .
• Electron Density Maps : Use SHELXL to identify disordered regions or alternative conformations not captured in simulations .
• Validation Tools : Apply checkCIF/PLATON to detect crystallographic anomalies (e.g., over-constrained thermal parameters) .